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Compound of Interest

Compound Name: Glycyl-L-leucine

Cat. No.: B1671923 Get Quote

Technical Guide: Glycyl-L-leucine
For Researchers, Scientists, and Drug Development Professionals

This document provides essential technical data for Glycyl-L-leucine, a dipeptide of interest in

various scientific and biomedical research fields.

Core Compound Data
Glycyl-L-leucine is a dipeptide composed of glycine and L-leucine. The following table

summarizes its key chemical identifiers and properties.

Parameter Value Source

CAS Number 869-19-2 [1][2][3][4][5]

Molecular Weight 188.22 g/mol [1][3][6][7]

Molecular Formula C8H16N2O3 [1][3][6]

Logical Relationship of Identifiers
The following diagram illustrates the direct association between the compound and its primary

identifiers.
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Caption: Core identifiers for Glycyl-L-leucine.

This document is intended for informational purposes for research and development

professionals. All experimental work should be conducted in accordance with established

laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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